![molecular formula C11H11N3O2S B5713962 2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide](/img/structure/B5713962.png)
2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide
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Overview
Description
2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide, also known as MTAA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the class of thiadiazole derivatives, which have been found to possess various biological activities.
Mechanism of Action
The exact mechanism of action of 2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide is not fully understood. However, studies have suggested that this compound may exert its biological effects by modulating various signaling pathways and enzymes involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can reduce oxidative stress and inflammation, which are implicated in various diseases, including neurodegenerative disorders and cancer. Additionally, this compound has been found to modulate various enzymes involved in cell growth and survival, which may contribute to its anticancer properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide in lab experiments is its synthetic nature, which allows for the production of large quantities of the compound. Additionally, this compound has been found to exhibit various biological activities, making it a potential candidate for drug discovery. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide. One potential area of research is to elucidate the exact mechanism of action of this compound and identify its molecular targets. Additionally, further studies are needed to investigate the potential applications of this compound in other scientific research areas, such as immunology and infectious diseases. Finally, the development of more efficient synthetic methods for the production of this compound may facilitate its use in future research and drug discovery efforts.
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in various scientific research areas. Its neuroprotective and anticancer properties make it a potential candidate for drug discovery. Further research is needed to fully understand its mechanism of action and identify its molecular targets, as well as to investigate its potential applications in other scientific research areas.
Synthesis Methods
The synthesis of 2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide involves the reaction of 2-(2-methoxyphenyl) hydrazinecarbothioamide with acetic anhydride in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain a pure form of this compound.
Scientific Research Applications
2-(2-methoxyphenyl)-N-1,3,4-thiadiazol-2-ylacetamide has been studied for its potential applications in various scientific research areas, including neuroscience, cancer research, and drug discovery. Studies have shown that this compound exhibits neuroprotective effects and can protect brain cells from oxidative stress-induced damage. Additionally, this compound has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
properties
IUPAC Name |
2-(2-methoxyphenyl)-N-(1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2S/c1-16-9-5-3-2-4-8(9)6-10(15)13-11-14-12-7-17-11/h2-5,7H,6H2,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPEAEIDKXURTDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(=O)NC2=NN=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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